Cas no 31592-84-4 (Acetamide,N-(3,5-dichlorophenyl)-)

• Product Name: Acetamide,N-(3,5-dichlorophenyl)-
• CAS No: 31592-84-4
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 319917
• PubChem ID: 182054
• Update Time: 2025-08-03

Acetamide,N-(3,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3,5-dichlorophenyl)-
• N-(3,5-dichlorophenyl)Acetamide
• 3,5-dichloroacetanilide
• 3.5-Dichlor-acetanilid
• N-acetyl-3,5-dichloroaniline
• Acetamide, N-(3,5-dichlorophenyl)-
• DTXSID70185479
• AN-652/11627179
• NCIOpen2_004591
• NSC83301
• Z30181347
• AB9061
• AKOS002937881
• 31592-84-4
• SCHEMBL2728856
• FT-0761556
• NSC-83301
• SB77523
• N-(3,5-dichlorophenyl)-acetamide
• BJWFSDFXPISTBZ-UHFFFAOYSA-N
• NSC 83301
• MFCD01047362
• CS-0333088

• MDL： MFCD01047362
• Inchi： 1S/C8H7Cl2NO/c1-5(12)11-8-3-6(9)2-7(10)4-8/h2-4H,1H3,(H,11,12)
• InChI Key： BJWFSDFXPISTBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(C)=O)Cl

Computed Properties

• Exact Mass: 202.99000
• Monoisotopic Mass: 202.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.393
• Boiling Point: 354.5°C at 760 mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.603
• PSA: 29.10000
• LogP: 3.02480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on Acetamide,N-(3,5-dichlorophenyl)-

Acetamide, N-(3,5-Dichlorophenyl)- (CAS No. 31592-84-4)

Acetamide, N-(3,5-Dichlorophenyl)-, also known by its CAS number 31592-84-4, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of acetamide, with a dichlorophenyl group attached to the nitrogen atom. The structure of this compound is characterized by a phenyl ring substituted with chlorine atoms at the 3 and 5 positions, which imparts unique chemical and physical properties.

The synthesis of Acetamide, N-(3,5-Dichlorophenyl)- involves several steps, including the preparation of the dichlorophenyl group and its subsequent reaction with an appropriate acetylating agent. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while minimizing energy consumption.

One of the most notable applications of Acetamide, N-(3,5-Dichlorophenyl)- is in the field of pharmacology. Studies have shown that this compound exhibits potential as a lead molecule for drug development due to its ability to interact with specific biological targets. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound can modulate certain enzyme activities, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, Acetamide, N-(3,5-Dichlorophenyl)- has also found utility in materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials with tailored properties. For instance, this compound has been employed in the synthesis of polymeric materials with enhanced thermal stability and mechanical strength. These materials hold potential for applications in aerospace and electronics industries.

The environmental impact of Acetamide, N-(3,5-Dichlorophenyl)- has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. According to a report published in the Environmental Science & Technology, this compound exhibits moderate biodegradability under aerobic conditions but may pose risks to certain aquatic species if released into the environment at high concentrations.

From a regulatory perspective, Acetamide, N-(3,5-Dichlorophenyl)- is classified as a non-hazardous chemical under most international regulations. However, it is important to handle this compound with care due to its potential irritant properties. Proper personal protective equipment should be used during handling and storage to ensure safety.

In conclusion, Acetamide, N-(3,5-Dichlorophenyl)- (CAS No. 31592-84-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for both academic research and industrial development. As scientific advancements continue to unfold, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical landscape.